2,3,5,6-tetramethyl-N-(2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-(2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H21NO2S2/c1-11-9-12(2)14(4)16(13(11)3)21(18,19)17-7-5-15-6-8-20-10-15/h6,8-10,17H,5,7H2,1-4H3
• InChI Key: VGPKUMJPMMBRNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCCC2=CSC=C2)C)C
• Molecular Formula: C16H21NO2S2
• Molecular Weight: 323.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Mechanism of Action

While the specific mechanism of action for “2,3,5,6-tetramethyl-N-(2-(thiophen-3-yl)ethyl)benzenesulfonamide” is not available, it’s worth noting that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to be a focus of research due to their wide range of applications and potential biological effects. Future research will likely continue to explore new synthesis methods, applications, and potential biological effects of these compounds.